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Introduction

Holmium Bismuthide (HoBI) is a binary inorganic compound that has garnered significant
interest within the materials science community. As a member of the rare-earth monopnictide
family, it exhibits a unique combination of magnetic and electronic properties, positioning it as a
candidate for investigations into topological materials and extreme magnetoresistance
phenomena. This technical guide provides a comprehensive overview of the core fundamental
properties of HoBI, detailing its crystal and magnetic structure, electronic and thermal
characteristics, and the experimental protocols for its synthesis and characterization. All
guantitative data are summarized in structured tables for ease of reference, and key
experimental and logical workflows are visualized using diagrams.

Core Fundamental Properties
Crystal Structure

Holmium Bismuthide crystallizes in a face-centered cubic (FCC) lattice, adopting the rock-salt
(NaCl-type) crystal structure.[1] The simplicity of this structure is foundational to its electronic
and magnetic properties. Below its magnetic ordering temperature, HoBi undergoes a slight
tetragonal distortion.
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Property Value Reference
Crystal System Cubic (above T_N) [1]
Space Group Fm-3m (No. 225) [2]
Lattice Parameter (a) ~6.28 A [2]
Ho-Bi Bond Length 3.14 A [2]

Magnetic Properties

HoBi displays antiferromagnetic (AFM) ordering at low temperatures.[3] The magnetic

moments arise from the Ho3* ions. Below the Néel temperature (T_N), the magnetic moments

of the holmium atoms align in an antiparallel fashion. This compound also exhibits multiple

field-induced metamagnetic transitions at temperatures below T_N.[4]

Property Value Reference
Magnetic Ordering Antiferromagnetic (Type-II) [3]
Néel Temperature (T_N) 57K-6.0K [31[4]
Propagation Vector (k) (172, 1/2, 1/2) [5]
Ordered Magnetic Moment

~10.3u_B [6]
(Ho®*)
Saturation Magnetic Moment

10.1p_B [4]
(Ho®*)
Effective Magnetic Moment

o 10.6 |_B [4]

(from Curie-Weiss fit)
Curie-Weiss Temperature

-8.9K [4]

(6_p)

Metamagnetic Transition Fields

(at 2K, H 7D

Electronic Properties
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HoBi is a semimetal with a small overlap between the valence and conduction bands, leading

to a low density of charge carriers. This electronic structure is responsible for its notable

magnetotransport properties, including an extreme magnetoresistance (XMR) effect. While a

detailed band structure is complex, a simplified schematic shows the key features of electron

and hole pockets near the Fermi level.

Property

Value Reference

Electronic Type

Semimetal [8]

Key Feature

Extreme Magnetoresistance

(XMR) )

Residual Resistivity Ratio
(RRR)

126 [4]

Thermal Properties

The thermal properties of HoBi are closely linked to its magnetic transitions. The heat capacity

exhibits a pronounced anomaly at the Néel temperature, characteristic of a second-order

phase transition.

Property

Value/Observation Reference

Heat Capacity

Sharp anomaly observed at

T_N. 3

Molar Heat Capacity (330-920
K)

Measured, data not readily

available in literature.

Heat of Formation (AfH29s)

-110.3 + 3.6 kd/mol
(tensimetric) to -112 + 4 kJ/mol

(calorimetric)

Experimental Protocols
Synthesis of HoBi Single Crystals via Bismuth Flux

Method
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High-quality single crystals of HoBi can be synthesized using a self-flux method with excess
bismuth.

Materials and Equipment:

High-purity holmium (Ho) metal (e.g., 99.9+%)

o High-purity bismuth (Bi) shots or pellets (e.g., 99.999+%)
e Alumina crucible

e Quartz ampoule

e Quartz wool

e Tube furnace with programmable temperature controller
e Vacuum sealing system

o Centrifuge with a custom-built setup for separating flux
Procedure:

e The constituent elements, holmium and bismuth, are placed in an alumina crucible. A typical
molar ratio of Ho:Bi is 1:20 to facilitate the growth of large crystals from the Bi flux.

e The crucible is placed inside a quartz ampoule, with a piece of quartz wool positioned above
the crucible to act as a filter.

e The quartz ampoule is evacuated to a high vacuum (e.g., 10~> Torr) and sealed.

e The sealed ampoule is placed in a tube furnace and heated to a high temperature, typically
around 1150 °C, over several hours.

o The furnace is held at this temperature for an extended period (e.g., 10-20 hours) to ensure
the complete dissolution of holmium in the bismuth flux and homogenization of the melt.
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e The furnace is then slowly cooled at a rate of 2-5 °C per hour to a temperature well above
the melting point of bismuth but where HoBi has precipitated, for instance, 750 °C.

At this temperature, the ampoule is quickly removed from the furnace, inverted, and placed
in a centrifuge to separate the molten bismuth flux from the grown HoBi crystals. The quartz
wool acts as a sieve.

e The ampoule is then allowed to cool to room temperature.

e The HoBi crystals are mechanically extracted from the crucible. Any remaining bismuth flux
on the crystal surfaces can be removed by etching with a suitable acid (e.qg., dilute nitric
acid), followed by rinsing with deionized water and ethanol.

Magnetic Structure Determination using Neutron
Diffraction

Neutron diffraction is the definitive technique for determining the magnetic structure of
materials.

Equipment:

o Atwo-axis or three-axis neutron diffractometer at a neutron source (e.g., a research reactor
or spallation source).

o Cryostat or closed-cycle refrigerator to cool the sample to temperatures below T_N.
o Goniometer for orienting the single crystal sample.

Procedure:

A high-quality single crystal of HoBi is mounted on an aluminum pin and attached to the
goniometer head of the cryostat.

The sample is cooled to a temperature well below its Néel temperature (e.g., 2 K).

A monochromatic neutron beam of a known wavelength is directed at the sample.

The scattered neutrons are detected as a function of the scattering angle (26).
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 Full diffraction patterns are collected at various temperatures, both below and above T_N, to
observe the appearance and disappearance of magnetic Bragg peaks.

e To determine the magnetic structure, the positions and intensities of the magnetic Bragg
peaks are indexed. For HoBI, these peaks appear at positions corresponding to the
propagation vector k = (1/2, 1/2, 1/2).

e The intensities of the magnetic reflections are analyzed to determine the direction and
magnitude of the ordered magnetic moments of the Ho3* ions. This analysis often involves
refinement of a model of the magnetic structure against the experimental data using software
like FullProf.

Electronic Band Structure Investigation using ARPES

Angle-Resolved Photoemission Spectroscopy (ARPES) is a powerful technique to directly
probe the electronic band structure of solids.

Equipment:

e An ARPES system consisting of a monochromatic light source (e.g., a synchrotron beamline
or a UV laser), a sample manipulator, and an electron energy analyzer, all housed in an
ultra-high vacuum (UHV) chamber (pressure < 10-1° Torr).

e Acryostat for cooling the sample to low temperatures.

Procedure:

e A HoBi single crystal is mounted on a sample holder and introduced into the UHV chamber.
e The crystal is cleaved in-situ at low temperature to expose a clean, atomically flat surface.
e The sample is cooled to a stable low temperature (e.g., 10-20 K).

o Afocused beam of monochromatic photons is directed onto the sample surface, causing the
emission of photoelectrons.

e The electron energy analyzer measures the kinetic energy and emission angle of the
photoemitted electrons.
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e By systematically varying the emission angle, the relationship between the binding energy
and the crystal momentum of the electrons (the band structure) can be mapped.

o Measurements are typically performed along high-symmetry directions of the Brillouin zone
to compare with theoretical band structure calculations.

Visualizations

Unit Cell (Rock-Salt Structure)

Fig. 1: Crystal Structure of HoBi

Click to download full resolution via product page

Fig. 1: Crystal Structure of HoBI
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Fig. 2: Magnetic Structure of HoBi
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Fig. 2: Magnetic Structure of HoBi
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Fig. 3: Experimental Workflow for HoBi Characterization
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Fig. 3: Experimental Workflow
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Fig. 4: Interrelation of Fundamental Properties
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Fig. 4: Property Interrelations

Conclusion
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Holmium Bismuthide stands out as a material with a rich interplay of structural, magnetic, and
electronic properties. Its simple rock-salt crystal structure provides a basis for complex
antiferromagnetic ordering and intriguing electronic transport phenomena, such as extreme
magnetoresistance. The synthesis of high-quality single crystals via the bismuth flux method is
crucial for the accurate characterization of its intrinsic properties. The experimental protocols
outlined in this guide, including neutron diffraction and ARPES, are essential tools for further
elucidating the fundamental physics of HoBi and other rare-earth monopnictides. Continued
research into this and related materials holds promise for advancing our understanding of
topological quantum matter and for the potential development of novel electronic and spintronic
devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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